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Compound of Interest

Compound Name: 5-Ethyl-3,3,4-trimethylheptane

Cat. No.: B14560231 Get Quote

An In-depth Technical Guide to 5-Ethyl-3,3,4-trimethylheptane

This technical guide provides a comprehensive overview of the chemical and physical

properties of 5-Ethyl-3,3,4-trimethylheptane. It is intended for researchers, scientists, and

professionals in drug development and chemical synthesis who require detailed information on

this branched alkane. This document summarizes key molecular identifiers, physicochemical

properties, and presents a conceptual framework for its synthesis and analysis.

Chemical Identity and Properties
5-Ethyl-3,3,4-trimethylheptane is a saturated hydrocarbon belonging to the alkane family. Its

structure consists of a seven-carbon heptane chain with an ethyl group at the fifth position and

three methyl groups at the third and fourth positions.

Molecular Identifiers
Key identifiers for 5-Ethyl-3,3,4-trimethylheptane are summarized in the table below. These

are essential for database searches and regulatory documentation.
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Identifier Value

IUPAC Name 5-ethyl-3,3,4-trimethylheptane[1]

CAS Number 62198-73-6[1]

Molecular Formula C₁₂H₂₆[1]

InChI
InChI=1S/C12H26/c1-7-11(8-2)10(4)12(5,6)9-

3/h10-11H,7-9H2,1-6H3[1]

InChIKey CUWOOQVXUDOHOC-UHFFFAOYSA-N[1]

Canonical SMILES CCC(CC)C(C)C(C)(C)CC[1]

Physicochemical Data
The physical and chemical properties of a compound are critical for its application in research

and development. The data available for 5-Ethyl-3,3,4-trimethylheptane are presented below.

Property Value Source

Molecular Weight 170.33 g/mol PubChem[1]

Boiling Point 199°C ChemicalBook (Estimate)[2]

Melting Point -50.8°C ChemicalBook (Estimate)[2]

Density 0.7850 g/cm³ ChemicalBook (Estimate)[2]

Refractive Index 1.4371 ChemicalBook (Estimate)[2]

Chemical Structure Visualization
The two-dimensional chemical structure of 5-Ethyl-3,3,4-trimethylheptane is depicted below.

This visualization clarifies the connectivity of the atoms and the arrangement of the substituent

groups along the main heptane chain.
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Starting Materials

Reaction Steps Outcome

Alkyl Halide (R-X)

Grignard Reagent
Formation (R-MgX)Magnesium (Mg)

Ketone/Aldehyde

Nucleophilic Addition
to Carbonyl

Acidic Workup
(Protonation)

Dehydration & Reduction
(e.g., Wolff-Kishner)

Target Alkane
Purification
(Distillation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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